Cas no 1261891-41-1 (5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol)

• Product Name: 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol
• CAS No: 1261891-41-1
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD18315288
• CID: 2761618
• PubChem ID: 53221028
• Update Time: 2025-11-01

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-2-METHOXYPHENOL
• MFCD18315288
• 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%
• N-Ethyl-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxamide
• DTXSID80685713
• 1261891-41-1
• 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol

• MDL： MFCD18315288
• Inchi： 1S/C16H17NO3/c1-3-17-16(19)13-6-4-5-11(9-13)12-7-8-15(20-2)14(18)10-12/h4-10,18H,3H2,1-2H3,(H,17,19)
• InChI Key： IIJCAMGDZJNXIB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1=CC=CC(C(NCC)=O)=C1

Computed Properties

• Exact Mass: 271.12084340Da
• Monoisotopic Mass: 271.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol

Introduction to 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol (CAS No. 1261891-41-1)

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, also known by its CAS number 1261891-41-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenol moiety and an N-ethylaminocarbonyl substituent. These features contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol consists of a phenolic ring with a methoxy group at the 2-position and a substituted phenyl ring at the 5-position. The substituent on the phenyl ring, specifically the N-ethylaminocarbonyl group, imparts unique chemical properties that are crucial for its biological activity. This compound is synthesized through a series of well-defined chemical reactions, including coupling reactions and functional group transformations, which are meticulously controlled to ensure high purity and yield.

In recent years, 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol has been investigated for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The mechanism by which it exerts these effects is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Beyond its anti-inflammatory properties, 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol has also demonstrated promising antioxidant activity. Oxidative stress is a common underlying factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge reactive oxygen species (ROS) and prevent lipid peroxidation, thereby protecting cells from oxidative damage. These findings suggest that it may have potential as a neuroprotective agent or as an adjunct therapy in cardiovascular disease management.

The pharmacokinetic properties of 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These characteristics make it an attractive candidate for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol in human subjects. Early-phase trials have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions that may need to be considered in clinical practice.

In addition to its therapeutic applications, 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol has also been explored for its use in chemical biology research. Its ability to modulate specific signaling pathways makes it a valuable tool for investigating the molecular mechanisms underlying various biological processes. For example, it has been used to study the role of NF-κB in cancer cell survival and proliferation, providing insights that could inform the development of new cancer therapies.

The synthesis of 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol involves several steps that require precise control over reaction conditions to ensure high purity and yield. Common synthetic routes include palladium-catalyzed coupling reactions and selective functional group transformations. The choice of synthetic method can significantly impact the overall efficiency and cost-effectiveness of large-scale production, making it an important consideration for pharmaceutical companies interested in developing this compound as a commercial product.

In conclusion, 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol (CAS No. 1261891-41-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it an attractive candidate for treating chronic inflammatory conditions and oxidative stress-related diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, positioning it as a valuable asset in the ongoing quest for innovative medical treatments.